Cas no 5428-28-4 (6-benzyl-4-methylquinolin-2(1H)-one)

• Product Name: 6-benzyl-4-methylquinolin-2(1H)-one
• CAS No: 5428-28-4
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 940459
• PubChem ID: 224427
• Update Time: 2025-04-19

6-benzyl-4-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-4-methylquinolin-2(1H)-one
• 6-benzyl-4-methyl-1H-quinolin-2-one
• CHEMBL1729175
• HMS3086D15
• DTXSID80279494
• NSC-109785
• SMR001547775
• NSC-12835
• DS-015730
• NSC12835
• MLS002638286
• NSC109785
• 5428-28-4

• Inchi： 1S/C17H15NO/c1-12-9-17(19)18-16-8-7-14(11-15(12)16)10-13-5-3-2-4-6-13/h2-9,11H,10H2,1H3,(H,18,19)
• InChI Key： KGCJWFLHTUEGNR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C=C(C=CC=2N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.11545
• Monoisotopic Mass: 249.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.135
• Boiling Point: 455.7°C at 760 mmHg
• Flash Point: 275.2°C
• Refractive Index: 1.604
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones